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Compound of Interest

Compound Name: Benzyl-PEG10-Ots

cat. No.: B11930241

An In-depth Technical Guide to Benzyl-PEG10-Ots

This guide provides a detailed overview of the chemical properties of Benzyl-PEG10-Ots, a
bifunctional crosslinker commonly utilized in bioconjugation and pharmaceutical research,
particularly in the development of Proteolysis Targeting Chimeras (PROTACS).

Core Properties

Benzyl-PEG10-Ots is a derivative of polyethylene glycol (PEG) that contains a benzyl ether at
one terminus and a tosylate group at the other. The PEG chain consists of 10 ethylene glycol
units, enhancing the solubility and pharmacokinetic properties of the molecules it is
incorporated into. The tosylate group is an excellent leaving group, making it highly reactive
towards nucleophiles such as amines, thiols, and hydroxyls, facilitating the conjugation to
proteins and other biomolecules.

Quantitative Data

The key molecular and physical properties of Benzyl-PEG10-Ots are summarized in the table

below.
Property Value Source
Molecular Formula C34H54013S [1]
Molecular Weight 702.85 g/mol [1]
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Applications and Experimental Use

Benzyl-PEG10-Ots is primarily used as a linker in the synthesis of PROTACs. PROTACs are
heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the
ubiquitination and subsequent degradation of the target protein by the proteasome. The PEG
component of the linker can improve the solubility and cell permeability of the resulting
PROTAC molecule.

While specific, detailed experimental protocols are typically dependent on the specific
application and are often proprietary, a general workflow for the use of Benzyl-PEG10-Ots in a

conjugation reaction is outlined below.

General Experimental Workflow

Preparation

(Dissolve Benzyl-PEG10-Ots in an appropriate aprotic solvent (e.g., DMF, DMSO)) Grepare a solution of the nucleophile-containing molecule (e.g., a protein or a small molecule \igand)

Reaction
Y

D

Eﬁombine the two solutions under controlled temperature and pH [<&

v

Gllow the reaction to proceed for a defined period, monitoring for completion (e.g., by LC-MSD

Purification‘?nd Analysis

G’urify the resulting conjugate using chromatography (e.g., HPLC, SECD

v

(Characterize the final product (e.g., by mass spectrometry, NMR))
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Caption: A generalized workflow for a nucleophilic substitution reaction using Benzyl-PEG10-
Ots.

It is important to note that Benzyl-PEG10-Ots is a synthetic linker and is not involved in
endogenous signaling pathways. Therefore, a signaling pathway diagram is not applicable to
this molecule. The provided workflow illustrates a common experimental logic for its application
in chemical synthesis. Researchers should optimize specific conditions based on the reactants
and desired final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11930241#benzyl-peg10-ots-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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